Cas no 7465-93-2 (N-(3-chlorophenyl)-4-methoxybenzamide)

• Product Name: N-(3-chlorophenyl)-4-methoxybenzamide
• CAS No: 7465-93-2
• MF: C₁₄H₁₂ClNO₂
• MW: 261.703582763672
• CID: 979696
• PubChem ID: 346039
• Update Time: 2025-06-14

N-(3-chlorophenyl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-4-methoxybenzamide
• 3-chloro-1-(p-methoxybenzoylamino)benzene
• 4-Methoxy-benzoesaeure-< 3-chlor-anilid>
• AC1L843B
• AC1Q49XI
• Benzamide, N-(3-chlorophenyl)-4-methoxy-
• F3095-4503
• KUC105711N
• N-(p-methoxybenzoyl)-m-chloroaniline
• NSC404051
• Oprea1_170434
• SureCN3788426
• cid_346039
• BDBM61979
• VU0492493-1
• F97122
• N-(3-chlorophenyl)-4-methoxy-benzamide
• SPKOXUOZUKBVLV-UHFFFAOYSA-N
• AKOS002261537
• CHEMBL1723349
• SCHEMBL3788426
• KSC-6-245
• 7465-93-2
• 3'-CHLORO-4-METHOXYBENZANILIDE
• DTXSID30323456
• Cambridge id 5237294
• NSC-404051
• DB-213511
• STL445439

• MDL： MFCD00095747
• Inchi： 1S/C14H12ClNO2/c1-18-13-7-5-10(6-8-13)14(17)16-12-4-2-3-11(15)9-12/h2-9H,1H3,(H,16,17)
• InChI Key： SPKOXUOZUKBVLV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 261.05576
• Monoisotopic Mass: 261.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Additional information on N-(3-chlorophenyl)-4-methoxybenzamide

Comprehensive Overview of N-(3-chlorophenyl)-4-methoxybenzamide (CAS No. 7465-93-2): Properties, Applications, and Research Insights

N-(3-chlorophenyl)-4-methoxybenzamide, identified by its CAS number 7465-93-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure combining a chlorophenyl group with a methoxybenzamide moiety, exhibits versatile chemical properties. Researchers are increasingly exploring its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel enzyme inhibitors and receptor modulators.

In recent years, the scientific community has shown growing interest in N-(3-chlorophenyl)-4-methoxybenzamide due to its structural similarity to compounds used in drug discovery pipelines. Its CAS 7465-93-2 identifier frequently appears in patent literature related to small-molecule therapeutics, reflecting its relevance in modern medicinal chemistry. The compound's chloro and methoxy functional groups contribute to its lipophilicity and binding affinity, making it a valuable scaffold for designing molecules with improved pharmacokinetic properties.

The synthesis of N-(3-chlorophenyl)-4-methoxybenzamide typically involves amide coupling reactions between 3-chloroaniline and 4-methoxybenzoic acid derivatives. This process has been optimized in various studies to achieve high yields and purity, crucial for its application in high-throughput screening programs. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound, ensuring its quality for research purposes.

Current research trends highlight the potential of 7465-93-2 in addressing challenges related to drug resistance and selective targeting. Its molecular framework allows for strategic modifications, enabling scientists to explore structure-activity relationships (SAR) for various biological targets. The compound's aromatic system and hydrogen-bonding capacity make it particularly interesting for interactions with protein binding sites, a feature that aligns with the growing demand for precision medicine approaches.

From an industrial perspective, N-(3-chlorophenyl)-4-methoxybenzamide serves as a valuable building block in custom synthesis services. Chemical suppliers and contract research organizations frequently list this compound in their catalogs, catering to the needs of pharmaceutical companies engaged in lead optimization programs. The stability of CAS 7465-93-2 under various storage conditions and its compatibility with common organic solvents enhance its utility in laboratory settings.

Environmental and safety considerations regarding N-(3-chlorophenyl)-4-methoxybenzamide have been addressed through comprehensive toxicity studies and biodegradability assessments. While the compound requires standard laboratory precautions, its environmental profile compares favorably with similar aromatic amides, making it a sustainable choice for green chemistry applications. Researchers are particularly interested in its potential metabolic pathways and environmental fate, topics that align with current trends in eco-friendly chemical design.

The analytical characterization of 7465-93-2 has benefited from advancements in spectroscopic techniques and computational chemistry. Density functional theory (DFT) calculations have provided insights into its electronic structure and potential reactive sites, facilitating rational drug design approaches. These computational studies complement experimental data, creating a comprehensive understanding of the compound's physicochemical properties and molecular interactions.

In the context of intellectual property, N-(3-chlorophenyl)-4-methoxybenzamide appears in numerous patents related to heterocyclic chemistry and medicinal formulations. Its structural features make it a promising candidate for protecting novel chemical entities in pharmaceutical applications. The compound's patent landscape reflects its importance in competitive research areas, particularly those focused on central nervous system targets and inflammatory pathways.

Future research directions for CAS 7465-93-2 may explore its potential in combination therapies and targeted drug delivery systems. The compound's modular structure allows for conjugation with various biocompatible carriers, opening possibilities for innovative therapeutic approaches. As the pharmaceutical industry continues to emphasize personalized medicine and multitarget strategies, N-(3-chlorophenyl)-4-methoxybenzamide remains a compound of significant interest for both academic and industrial researchers.